Cas no 887266-95-7 (3-Fluoro-2-formylbenzonitrile)

3-Fluoro-2-formylbenzonitrile is a versatile aromatic compound featuring both a formyl (–CHO) and a nitrile (–CN) functional group, along with a fluorine substituent at the 3-position. This trifunctional structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocycles, pharmaceuticals, and agrochemicals. The electron-withdrawing effects of the fluorine and nitrile groups enhance reactivity in nucleophilic substitution and condensation reactions. Its high purity and stability under standard conditions ensure reliable performance in multi-step syntheses. The compound’s distinct functional groups also facilitate further derivatization, enabling precise modifications for targeted applications in medicinal chemistry and material science.
3-Fluoro-2-formylbenzonitrile structure
3-Fluoro-2-formylbenzonitrile structure
Product Name:3-Fluoro-2-formylbenzonitrile
CAS No:887266-95-7
MF:C8H4FNO
MW:149.121865272522
MDL:MFCD07368775
CID:720196
PubChem ID:2783394
Update Time:2025-05-27

3-Fluoro-2-formylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Fluoro-2-formylbenzonitrile
    • 2-CYANO-6-FLUOROBENZALDEHYDE
    • Benzonitrile,3-fluoro-2-formyl-
    • 2-Fluoro-6-cyanobenzaldehyde
    • 3-fluoro-2-formylbenzenecarbonitrile
    • Benzonitrile,3-fluoro-2-formyl
    • 3-Fluoro-2-formylbenzonitrile (ACI)
    • 887266-95-7
    • SCHEMBL7530450
    • F84214
    • AKOS016007657
    • J-509200
    • DB-015949
    • DTXSID20382633
    • MFCD07368775
    • MDL: MFCD07368775
    • Inchi: 1S/C8H4FNO/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3,5H
    • InChI Key: HNOBFDBEJGASHB-UHFFFAOYSA-N
    • SMILES: N#CC1C(C=O)=C(F)C=CC=1

Computed Properties

  • Exact Mass: 149.02800
  • Monoisotopic Mass: 149.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.9A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.25
  • Boiling Point: 278.9°C at 760 mmHg
  • Flash Point: 122.5°C
  • Refractive Index: 1.527
  • PSA: 40.86000
  • LogP: 1.50988

3-Fluoro-2-formylbenzonitrile Security Information

  • Hazardous Material Identification: T

3-Fluoro-2-formylbenzonitrile Pricemore >>

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